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Compound of Interest

Compound Name: Ulexite

Cat. No.: B576465

Introduction

Ulexite, a hydrated sodium calcium borate mineral with the chemical formula
NaCaBs06s(OH)e-5H20, is a naturally occurring material renowned for its unique fiber optic
properties.[1][2][3][4] This phenomenon, often demonstrated in the well-known "TV rock”
specimens, arises from the mineral's internal structure, which consists of parallel fibrous
crystals. These natural fibers act as light pipes, transmitting light and images along their length
with remarkable clarity through total internal reflection.[1][5][6] While this intrinsic property has
made ulexite a popular tool for educational demonstrations, its application in advanced
materials science remains a field with significant untapped potential.

These application notes provide a comprehensive overview of the known properties of ulexite
relevant to its fiber optic applications and explore its emerging uses in materials science,
particularly in the development of novel composite materials and radiation shielding
technologies. The information is intended for researchers, scientists, and professionals in
materials science and engineering who are interested in leveraging the unique optical and
chemical properties of this mineral.

Physical and Optical Properties of Ulexite

Ulexite's utility in materials science is fundamentally linked to its distinct physical and optical
characteristics. A summary of these properties is presented in the table below, compiled from
various mineralogical and scientific sources.
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Property Value Citation(s)
Chemical Formula NaCaBs0s(OH)e-5H20 [1114]
Crystal System Triclinic [1]

Acicular to fibrous, often in
Crystal Habit compact parallel or radiating [11[7]
masses

_ na = 1.491-1.496, np = 1.504—
Refractive Index [1]
1.506, ny = 1.519-1.520

Birefringence 46 =0.028 [1]
Mohs Hardness 2.5 [1114]
Specific Gravity 1.95-1.96 g/cm?3 [1]
Luster Vitreous to silky [4]
Transparency Transparent to translucent [4]
Solubility Slightly soluble in water [1]

Diagram 1: The "TV Rock" Phenomenon

The following diagram illustrates the principle behind ulexite's image-transmitting capability.
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Ulexite Specimen
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://en.wikipedia.org/wiki/Ulexite
https://melscience.com/US-en/articles/ulexite-or-tv-rock/
https://www.britannica.com/science/ulexite
https://www.geologyin.com/2023/06/ulexite-tv-rock-that-can-project-images.html?m=1
https://consent.youtube.com/m?continue=https%3A%2F%2Fwww.youtube.com%2Fshorts%2FUKQ2mkLWfjw%3Fcbrd%3D1&gl=DE&m=0&pc=yt&cm=2&hl=en&src=1
https://www.gemselect.com/other-info/ulexite-fiber-optic-stone.php
https://www.researchgate.net/figure/ULEXITE-A-Various-lithofacies-nodular-banded-columnar-fibrous-veins-of-ulexite_fig1_273696269
https://www.benchchem.com/product/b576465#fiber-optic-applications-of-ulexite-in-materials-science
https://www.benchchem.com/product/b576465#fiber-optic-applications-of-ulexite-in-materials-science
https://www.benchchem.com/product/b576465#fiber-optic-applications-of-ulexite-in-materials-science
https://www.benchchem.com/product/b576465#fiber-optic-applications-of-ulexite-in-materials-science
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b576465?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

